Cas no 865657-87-0 (3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 865657-87-0
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• MDL: MFCD03305682
• CID: 5226403
• Update Time: 2026-03-07

3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-7-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE

• MDL： MFCD03305682
• Inchi： 1S/C11H8ClN3S/c1-7-10(12)11-13-5-4-8(15(11)14-7)9-3-2-6-16-9/h2-6H,1H3
• InChI Key： YOVGOFVUIFIJCK-UHFFFAOYSA-N
• SMILES： CC1C(Cl)=C2N(C(C3SC=CC=3)=CC=N2)N=1

Additional information on 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE

Research Brief on 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE (CAS: 865657-87-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazolo[1,5-a]pyrimidine derivatives as promising scaffolds for drug discovery. Among these, 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE (CAS: 865657-87-0) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological properties, including kinase inhibition, anti-inflammatory, and anticancer effects. Recent studies have explored its role as a selective inhibitor of specific kinase targets, particularly in the context of oncology. The presence of the thienyl moiety at the 7-position and the chloro-methyl substitution at the 2- and 3-positions, respectively, contribute to its enhanced binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE derivatives to improve their pharmacokinetic properties. The study employed a multi-step synthetic route, starting from commercially available 2-aminothiophene, and achieved a high yield of the target compound. Structural characterization was performed using NMR, HPLC, and mass spectrometry, confirming the purity and identity of the synthesized product.

Biological evaluations revealed that this compound exhibits potent inhibitory activity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, with IC50 values in the low micromolar range. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway and inhibits the phosphorylation of key signaling proteins involved in cell proliferation. These findings suggest its potential as a lead candidate for further development in cancer therapy.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the structure-activity relationship (SAR) of 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE analogs. The research highlighted the critical role of the thienyl group in enhancing target engagement and selectivity. Modifications to the chloro and methyl substituents were also explored, revealing that these groups are essential for maintaining the compound's stability and bioactivity.

In addition to its anticancer properties, preliminary data from a 2024 preprint suggests that this compound may also have applications in neurodegenerative diseases. In vitro assays demonstrated its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. Further studies are warranted to validate these findings and explore the compound's potential in CNS disorders.

In conclusion, 3-CHLORO-2-METHYL-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE (CAS: 865657-87-0) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated efficacy in oncology and potential applications in neurodegenerative diseases underscore the need for continued research. Future directions may include in vivo pharmacokinetic studies, toxicity profiling, and the development of more potent analogs to advance this compound toward clinical trials.